Cas no 1707365-56-7 (3-Fluoro-5-(pyrrolidin-1-yl)pyridine)

• Product Name: 3-Fluoro-5-(pyrrolidin-1-yl)pyridine
• CAS No: 1707365-56-7
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 4703971
• Update Time: 2025-05-21

3-Fluoro-5-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(pyrrolidin-1-yl)pyridine
• 3-Fluoro-5-(pyrrolidin-1-yl)pyridine

• Inchi： 1S/C9H11FN2/c10-8-5-9(7-11-6-8)12-3-1-2-4-12/h5-7H,1-4H2
• InChI Key： ZNBPUEFFDGTIHE-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 16.1

Additional information on 3-Fluoro-5-(pyrrolidin-1-yl)pyridine

Comprehensive Overview of 3-Fluoro-5-(pyrrolidin-1-yl)pyridine (CAS No. 1707365-56-7): Properties, Applications, and Industry Insights

3-Fluoro-5-(pyrrolidin-1-yl)pyridine, identified by its CAS number 1707365-56-7, is a fluorinated pyridine derivative gaining traction in pharmaceutical and agrochemical research. This heterocyclic compound combines a pyridine core with a pyrrolidine substituent and a fluoro group, offering unique electronic and steric properties. Its molecular structure (C9H11FN2) enables versatile reactivity, making it a valuable intermediate in drug discovery, particularly for CNS-targeting therapies and kinase inhibitors. The fluorine atom enhances metabolic stability and bioavailability—a key consideration in modern medicinal chemistry.

Recent studies highlight the compound's role in developing next-generation pharmaceuticals, aligning with industry demand for bioisosteres and hydrogen bond acceptors. Researchers frequently search for "fluoropyridine synthesis" and "pyrrolidine-pyridine hybrids," reflecting growing interest in this structural motif. The 3-Fluoro-5-(pyrrolidin-1-yl)pyridine scaffold demonstrates improved blood-brain barrier penetration compared to non-fluorinated analogs—a hot topic in neuropharmacology and GPCR modulator design.

From a synthetic chemistry perspective, this compound exemplifies regioselective fluorination techniques. Patent analyses reveal its incorporation in JAK/STAT signaling inhibitors and 5-HT receptor ligands, addressing trending research areas like autoimmune disease treatments and neuropsychiatric disorders. The pyrrolidine nitrogen provides a handle for further derivatization, enabling structure-activity relationship (SAR) studies—a frequent search term among medicinal chemists.

Environmental and regulatory considerations position 1707365-56-7 favorably compared to heavier halogens, as fluorine-containing compounds often meet green chemistry principles. Analytical characterization typically involves LC-MS (liquid chromatography-mass spectrometry) and 19F NMR, techniques commonly queried in conjunction with this fluorinated building block. Its crystalline form exhibits stability under standard storage conditions, a practical advantage for industrial applications.

The compound's logP and pKa values (predicted 2.1 and 4.7 respectively) make it suitable for lead optimization in drug development pipelines. These physicochemical properties align with current industry focus on Lipinski's Rule of Five compliance and PK/PD optimization. Suppliers frequently list it under "pharmaceutical intermediates" or "heterocyclic fluorochemicals," categories experiencing 17% annual growth in specialty chemical markets.

Emerging applications include its use in PET radiotracer development (replacing hydrogen with fluorine-18) and covalent inhibitor design—topics generating substantial academic interest. The meta-substitution pattern in 3-Fluoro-5-(pyrrolidin-1-yl)pyridine creates distinct dipole moments compared to ortho/para analogs, a nuance frequently explored in computational chemistry studies and molecular docking simulations.

Quality control protocols for CAS 1707365-56-7 typically specify ≥98% purity by HPLC analysis, with particular attention to residual solvent levels. These specifications cater to stringent GMP manufacturing requirements—another trending search term among pharmaceutical professionals. The compound's stability profile suggests compatibility with continuous flow chemistry systems, an increasingly popular production methodology.

In material science, derivatives of this compound show promise in organic electronic materials, particularly as n-type semiconductors—a connection highlighted in recent cross-disciplinary research. This expands its relevance beyond life sciences into optoelectronics and energy storage applications, areas experiencing rapid technological advancement.

Safety data sheets indicate standard handling precautions for laboratory chemicals, with no extraordinary hazards reported—an important consideration for researchers querying "fluoropyridine safety." The compound's molecular weight (166.20 g/mol) and moderate polarity facilitate purification via standard techniques like column chromatography or recrystallization.

Market analysts note increasing demand for 1707365-56-7 from contract research organizations (CROs) specializing in fragment-based drug discovery. Its balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for high-throughput screening libraries. These attributes address current industry needs for diverse chemical space exploration in early-stage drug development.